Cas no 1805577-37-0 (4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid)

• Product Name: 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid
• CAS No: 1805577-37-0
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4963479
• Update Time: 2025-05-20

4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid

• Inchi： 1S/C9H6BrNO3/c10-8-2-1-5(9(13)14)7(4-12)6(8)3-11/h1-2,12H,4H2,(H,13,14)
• InChI Key： HMRDRSDEZLZPNO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(CO)C=1C#N

Computed Properties

• Exact Mass: 254.95311 g/mol
• Monoisotopic Mass: 254.95311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.05
• XLogP3: 1
• Topological Polar Surface Area: 81.3

Additional information on 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid

4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid: A Comprehensive Overview

The compound with CAS No. 1805577-37-0, known as 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a bromine atom at the 4-position, a cyano group at the 3-position, and a hydroxymethyl group at the 2-position. These substituents confer it with distinctive chemical properties and make it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid in drug discovery. Its structure allows for extensive functionalization, enabling researchers to explore its role as a lead compound in the development of new pharmaceutical agents. For instance, the bromine substituent can serve as a site for further substitution reactions, while the cyano group provides opportunities for hydrogen bonding and other non-covalent interactions. The hydroxymethyl group adds hydrophilicity to the molecule, enhancing its solubility and bioavailability.

In terms of synthesis, 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid can be prepared through a variety of methods, including multi-step organic synthesis and microwave-assisted reactions. These methods often involve the strategic introduction of substituents onto the aromatic ring to achieve the desired product. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and minimizing environmental impact.

The physical and chemical properties of 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid have been extensively studied. Its melting point, solubility, and stability under various conditions are critical factors that influence its application in different fields. For example, its high stability under thermal and oxidative conditions makes it suitable for use in high-performance materials such as polymers and composites.

One of the most promising applications of this compound is in the field of medicinal chemistry. Its ability to modulate biological pathways has been explored in several recent studies. For instance, researchers have investigated its potential as an anti-inflammatory agent by assessing its ability to inhibit key enzymes involved in inflammation. Additionally, its role as an antioxidant has been examined, highlighting its potential in preventing oxidative stress-related diseases.

Another area where 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid has shown promise is in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The cyano group contributes to electron-withdrawing effects, while the hydroxymethyl group enhances solubility and processability.

Recent advancements in computational chemistry have also provided deeper insights into the molecular behavior of this compound. Quantum mechanical calculations have been used to study its electronic structure, reactivity, and interactions with other molecules. These studies have not only enhanced our understanding of its properties but also paved the way for novel applications.

In conclusion, 4-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.